Cas no 5739-37-7 (1-(4-chlorophenyl)-3-phenylpropan-1-one)

• Product Name: 1-(4-chlorophenyl)-3-phenylpropan-1-one
• CAS No: 5739-37-7
• MF: C₁₅H₁₃ClO
• MW: 244.716123342514
• MDL: MFCD03842928
• CID: 384815
• PubChem ID: 247344
• Update Time: 2025-06-30

1-(4-chlorophenyl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-chlorophenyl)-3-phenyl-
• 4-CHLORO-3-PHENYLPROPIOPHENONE
• 1-(4-chlorophenyl)-3-phenylpropan-1-one
• 4'-Chloro-3-phenylpropiophenone
• 1-(4-chlorophenyl)-3-phenyl-1-propanone
• 1-(4-chloro-phenyl)-3-phenyl-propan-1-one
• 1-(4-Chlor-phenyl)-3-phenyl-propan-1-on
• DS-10174
• DTXSID50289525
• 1-Propanone, 1-(4-chlorophenyl)-3-phenyl-
• 5739-37-7
• NSC61775
• SCHEMBL3078714
• p-chlorophenyl phenylethyl ketone
• MFCD03842928
• CS-0156326
• NSC-61775
• GQNOPFDKLUGQEC-UHFFFAOYSA-N
• N10438
• AKOS009339220
• AMY22092
• DB-237789

• MDL： MFCD03842928
• Inchi： 1S/C15H13ClO/c16-14-9-7-13(8-10-14)15(17)11-6-12-4-2-1-3-5-12/h1-5,7-10H,6,11H2
• InChI Key： GQNOPFDKLUGQEC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.06500
• Monoisotopic Mass: 244.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.164
• Boiling Point: 386°Cat760mmHg
• Flash Point: 214.7°C
• Refractive Index: 1.583
• PSA: 17.07000
• LogP: 4.15550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-chlorophenyl)-3-phenylpropan-1-one

Recent Advances in the Study of 1-(4-chlorophenyl)-3-phenylpropan-1-one (CAS: 5739-37-7) in Chemical Biology and Pharmaceutical Research

1-(4-chlorophenyl)-3-phenylpropan-1-one (CAS: 5739-37-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The latest research highlights its role as a key intermediate in the synthesis of more complex molecules and its potential as a bioactive agent in drug discovery.

Recent studies have focused on the synthesis and optimization of 1-(4-chlorophenyl)-3-phenylpropan-1-one, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are crucial for its application in high-throughput screening and drug development pipelines.

In the realm of biological activity, 1-(4-chlorophenyl)-3-phenylpropan-1-one has shown promising results in preliminary assays targeting various disease pathways. For instance, recent in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory and metabolic disorders. These findings suggest that the compound could serve as a lead structure for the development of novel therapeutics, although further in vivo studies are needed to validate these effects.

Another area of interest is the compound's potential role in chemical biology, where it is being explored as a probe to study protein-ligand interactions. Its relatively simple structure and modifiable functional groups make it an attractive candidate for such applications. Researchers are also investigating its use in photoaffinity labeling, a technique that helps in identifying and characterizing binding sites on target proteins.

Despite these advancements, challenges remain in the large-scale production and application of 1-(4-chlorophenyl)-3-phenylpropan-1-one. Issues such as solubility, stability, and bioavailability need to be addressed to fully exploit its potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, 1-(4-chlorophenyl)-3-phenylpropan-1-one (CAS: 5739-37-7) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Ongoing studies continue to uncover its multifaceted applications, paving the way for future innovations in drug discovery and development. The integration of advanced analytical techniques and interdisciplinary approaches will be key to unlocking its full potential.